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Compound of Interest

Compound Name: SR1555 hydrochloride

Cat. No.: B610962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The differentiation of T helper (Th) cells, particularly the balance between pro-inflammatory

Th17 cells and anti-inflammatory regulatory T (Treg) cells, is a critical determinant in the

pathogenesis of autoimmune diseases. Consequently, small molecules that can modulate this

process are of significant therapeutic interest. This guide provides a detailed comparison of two

such compounds: SR1555 hydrochloride, a synthetic RORγt inverse agonist, and ursolic acid,

a natural pentacyclic triterpenoid. We will objectively compare their performance based on

available experimental data, provide detailed experimental methodologies, and visualize the

key signaling pathways.

Quantitative Data Presentation
The following table summarizes the quantitative effects of SR1555 hydrochloride and ursolic

acid on key markers of Th17 and Treg cell differentiation. Data has been compiled from

separate in vitro studies and should be interpreted with consideration of the different

experimental conditions.
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Parameter SR1555 Hydrochloride Ursolic Acid

Target

Retinoic acid receptor-related

orphan nuclear receptor γ

(RORγt)[1][2]

Signal transducer and activator

of transcription 3 (STAT3),

RORγt[3][4]

Effect on Th17 Differentiation Inhibition[1][2] Inhibition[3][4]

IL-17 Expression

>70% inhibition of Il17a gene

expression in EL4 cells at 10

µM[2]

Significant decrease in IL-17A

concentration with 1 µM and 4

µM treatment in differentiating

naïve CD4+ T cells[3]

RORγt Expression
Suppression of Rorc gene

expression[2]

Significant decrease in RORγt

mRNA and protein expression

with 1 µM and 4 µM

treatment[3]

p-STAT3 Levels Not directly reported
Evident downregulation of p-

STAT3 protein levels[3]

Effect on Treg Differentiation Increase in frequency[1][2] Increase in percentage[3]

Foxp3 Expression

Almost 2-fold increase in

Foxp3+ T cells and increased

Foxp3 gene expression at 10

µM[2]

Dose-dependent increase in

the percentage of Treg cells

with 1 µM and 4 µM

treatment[3]

IC50 Value
~1 µM for RORγ inverse

agonism[1][2]

Not reported for direct RORγt

binding, effects observed at 1-

4 µM on Th17 differentiation[3]

Signaling Pathways
The distinct mechanisms of action of SR1555 hydrochloride and ursolic acid in modulating T

cell differentiation are depicted in the signaling pathway diagrams below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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